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Compound of Interest

Compound Name: AMPA receptor modulator-2

Cat. No.: B8144490 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the preclinical data and findings for

AMPA receptor modulator-2, a novel compound identified as "Example 134" in patent

literature. This document is intended for researchers, scientists, and drug development

professionals interested in the pharmacology and therapeutic potential of subtype-selective

AMPA receptor modulators.

Summary of Preclinical Findings
AMPA receptor modulator-2 is a potent, selective modulator of TARPγ2- and TARPγ8-

dependent AMPA receptors. Preclinical evaluation has been conducted through in vitro

electrophysiology assays to determine the compound's potency and mechanism of action.

Table 1: In Vitro Potency of AMPA Receptor Modulator-2
Target Assay Type Endpoint Value Source

TARPγ2

dependent AMPA

receptor

Electrophysiolog

y
pIC50 10.1 [1][2]

TARPγ8

dependent AMPA

receptor

Electrophysiolog

y
pIC50 10.1 [2]
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Mechanism of Action
AMPA receptor modulator-2 acts as a positive allosteric modulator (PAM) of AMPA receptors

that are associated with transmembrane AMPA receptor regulatory proteins (TARPs),

specifically TARPγ2 (also known as stargazin) and TARPγ8. These TARPs are crucial auxiliary

subunits that influence the trafficking, localization, and gating properties of AMPA receptors. By

selectively modulating TARP-dependent AMPA receptors, this compound offers a potential

therapeutic advantage in targeting specific neuronal circuits while minimizing widespread

effects on AMPA receptor signaling throughout the central nervous system.
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Figure 1: Signaling pathway of AMPA receptor modulator-2.

Experimental Protocols
The primary preclinical evaluation of AMPA receptor modulator-2 was conducted using an

automated patch-clamp electrophysiology assay to determine its potency on TARP-dependent

AMPA receptors. The following provides a detailed methodology based on the information

available in patent WO2016176460.

Automated Electrophysiology Assay
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Objective: To determine the half-maximal inhibitory concentration (IC50) of "Example 134" on

human AMPA receptors co-expressed with human TARPγ2 or TARPγ8.

Cell Line: HEK293 cells stably co-expressing the human GluA2 flip subunit of the AMPA

receptor and human TARPγ2 or TARPγ8.

Instrumentation: QPatch HT (Sophion Bioscience) or a similar automated patch-clamp system.

Experimental Workflow:
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Figure 2: Experimental workflow for the automated electrophysiology assay.
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Solutions:

Internal Solution (in mM): 120 CsF, 20 CsCl, 10 HEPES, 10 EGTA, adjusted to pH 7.2 with

CsOH.

External Solution (in mM): 140 NaCl, 4 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 5 Glucose,

adjusted to pH 7.4 with NaOH.

Procedure:

Cells were cultured and harvested at optimal confluency.

The automated patch-clamp system was primed with internal and external solutions.

A cell suspension was introduced into the system, and individual cells were captured on the

recording electrodes.

A giga-ohm seal was formed between the cell membrane and the electrode.

The cell membrane was ruptured to achieve the whole-cell patch-clamp configuration.

The test compound ("Example 134") was applied at varying concentrations.

The AMPA receptor was activated by the application of glutamate.

The resulting ion current was measured.

The inhibitory effect of the compound was calculated as a percentage of the control

response to glutamate alone.

Concentration-response curves were generated, and the IC50 values were determined. The

pIC50 was calculated as the negative logarithm of the IC50.

Logical Relationships of Preclinical Findings
The preclinical data for AMPA receptor modulator-2 establishes a clear logical progression

from its molecular interaction to its cellular effect.
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Figure 3: Logical flow of preclinical findings for AMPA receptor modulator-2.

Conclusion
The available preclinical data, primarily from in vitro electrophysiology studies, demonstrate

that AMPA receptor modulator-2 is a highly potent modulator of AMPA receptors associated

with TARPγ2 and TARPγ8 subunits. The detailed experimental protocol provides a basis for the

replication and further investigation of this compound's pharmacological properties. The

selective nature of its mechanism of action suggests a potential for targeted therapeutic

intervention in neurological and psychiatric disorders where the function of these specific AMPA

receptor complexes is implicated. Further in vivo studies are warranted to explore the

pharmacokinetic profile, safety, and efficacy of this compound in relevant disease models.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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